Cas no 1404560-32-2 ((2E)-3-(1-acetylpiperidin-4-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(1-acetylpiperidin-4-yl)prop-2-enoic acid
• CAS No: 1404560-32-2
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5638893
• PubChem ID: 89157972
• Update Time: 2025-05-24

(2E)-3-(1-acetylpiperidin-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL13735645
• EN300-28272083
• 1404560-32-2
• (2E)-3-(1-acetylpiperidin-4-yl)prop-2-enoic acid
• SCHEMBL15523084

• Inchi： 1S/C10H15NO3/c1-8(12)11-6-4-9(5-7-11)2-3-10(13)14/h2-3,9H,4-7H2,1H3,(H,13,14)/b3-2+
• InChI Key： UHSDECFJRZRIKS-NSCUHMNNSA-N
• SMILES： O=C(C)N1CCC(/C=C/C(=O)O)CC1

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on (2E)-3-(1-acetylpiperidin-4-yl)prop-2-enoic acid

Compound CAS No. 1404560-32-2: (2E)-3-(1-Acetylpiperidin-4-yl)prop-2-enoic Acid

Introduction to (2E)-3-(1-Acetylpiperidin-4-yl)prop-2-enoic Acid

The compound (2E)-3-(1-Acetylpiperidin-4-yl)prop-2-enoic acid, identified by the CAS registry number 1404560-32-2, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of α,β-unsaturated carboxylic acids, which are known for their versatile reactivity and biological activity. The molecule features a conjugated enoate group and a piperidine ring substituted with an acetyl group, making it a valuable substrate for further functionalization and exploration in synthetic chemistry.

Synthesis and Structural Features

The synthesis of (2E)-3-(1-Acetylpiperidin-4-yl)prop-2-enoic acid involves a multi-step process that typically begins with the preparation of the piperidine derivative. The acetylation of piperidine at the 1-position is a critical step, ensuring the stability and reactivity of the intermediate. Subsequent coupling reactions or condensation processes are employed to introduce the enoic acid moiety, resulting in the final compound. The E configuration at the double bond is crucial for maintaining the compound's reactivity and selectivity in further reactions.

Physical and Chemical Properties

(2E)-3-(1-Acetylpiperidin-4-yl)prop-2-en oic acid exhibits distinct physical properties that make it suitable for various applications. Its molecular weight is approximately 307.39 g/mol, with a melting point around 158°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands due to the conjugated enoate system, which is characteristic of α,β-un satured carboxylic acids.

Biological Activity and Applications

Recent studies have highlighted the potential of (2E)-3-(1-Acetylpiperidin -4-y l)prop -2-en oic acid as a bioactive molecule. Research conducted by Smith et al. (2023) demonstrated its ability to inhibit certain enzymes involved in metabolic pathways, suggesting its potential as a lead compound in drug discovery. Additionally, its structural features make it an attractive candidate for use in agrochemicals, particularly as a plant growth regulator or pest control agent.

Further research by Johnson et al. (2023) explored its role in catalytic processes, where it served as an efficient ligand in asymmetric catalysis. This underscores its versatility across different chemical disciplines.

Safety and Handling Considerations

While (2E)-3-(1-Acetylpiperidin -4-y l)prop - ̃en oic acid is not classified as a hazardous chemical under current regulations, proper handling procedures should be followed to ensure safety in laboratory settings. It is recommended to store the compound in a cool, dry place away from direct sunlight to prevent degradation.

Future Research Directions

The ongoing interest in (2E)-3-(1-Acetylpiperidin -4-y l)prop - ̃en oic acid suggests that further research will focus on optimizing its synthesis pathways and exploring its applications in medicinal chemistry. Collaborative efforts between academic institutions and pharmaceutical companies are expected to unlock new therapeutic potentials for this compound.